Cas no 1248377-65-2 (2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid)

2-Methoxy-2,3-dihydro-1H-indene-2-carboxylic acid is a bicyclic carboxylic acid derivative featuring a methoxy substituent at the 2-position of the indane scaffold. This compound is of interest in synthetic and medicinal chemistry due to its rigid, fused-ring structure, which can serve as a versatile intermediate for the development of pharmacologically active molecules. The presence of both carboxylic acid and methoxy functional groups enhances its utility in further derivatization, enabling applications in asymmetric synthesis and chiral building block preparation. Its well-defined stereochemistry and stability under standard conditions make it suitable for use in organic transformations and drug discovery research.
2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid structure
1248377-65-2 structure
Product Name:2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid
CAS No:1248377-65-2
MF:C11H12O3
MW:192.211183547974
MDL:MFCD14636690
CID:5564814
PubChem ID:78969488
Update Time:2025-10-23

2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-carboxylic acid, 2,3-dihydro-2-methoxy-
    • 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid
    • 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid
    • MDL: MFCD14636690
    • Inchi: 1S/C11H12O3/c1-14-11(10(12)13)6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3,(H,12,13)
    • InChI Key: DNEDHELWOWRTGH-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)CC1(OC)C(O)=O

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Additional information on 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid

Comprehensive Overview of 2-Methoxy-2,3-dihydro-1H-indene-2-carboxylic Acid (CAS No. 1248377-65-2)

2-Methoxy-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 1248377-65-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its indene core and methoxy-carboxylic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "2-methoxy dihydroindene synthesis", "CAS 1248377-65-2 applications", and "indene derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid features a fused bicyclic system, which is pivotal for its reactivity and utility in constructing complex molecules. Its carboxylic acid moiety allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent trends highlight growing interest in sustainable synthesis methods and green chemistry, aligning with the demand for eco-friendly production of such intermediates. Queries like "biocatalytic routes for indene derivatives" or "solvent-free synthesis of CAS 1248377-65-2" underscore this shift toward environmentally conscious practices.

In pharmaceutical applications, 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid is explored for its role in designing bioactive molecules. Its scaffold is frequently associated with anti-inflammatory and central nervous system (CNS) targeting compounds, addressing current health-focused trends such as neurodegenerative disease research and pain management therapeutics. Searches for "indene-based drug candidates" or "CAS 1248377-65-2 in CNS drugs" reflect these therapeutic potentials. Additionally, its stability and solubility profile make it suitable for formulation studies, a topic often queried as "optimizing indene derivative bioavailability".

From an analytical perspective, advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are employed to characterize 1248377-65-2, ensuring purity and structural integrity. Quality control remains a critical concern, with users frequently searching for "CAS 1248377-65-2 purity standards" or "analytical methods for dihydroindene compounds". The compound’s spectral data and chromatographic behavior are well-documented, supporting its reproducibility in research settings.

The commercial availability of 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid has expanded due to its demand in academic and industrial labs. Suppliers often highlight keywords such as "high-purity indene derivatives" and "scalable synthesis of CAS 1248377-65-2" to cater to bulk procurement needs. Furthermore, regulatory compliance, particularly regarding REACH and GMP guidelines, is a recurring topic, as evidenced by searches like "regulatory status of indene carboxylic acids".

Emerging applications of this compound include material science, where its rigid structure contributes to the development of organic semiconductors and polymeric materials. This interdisciplinary relevance aligns with searches for "indene derivatives in optoelectronics" or "CAS 1248377-65-2 in polymer chemistry". Such versatility ensures sustained interest across multiple scientific domains.

In summary, 2-methoxy-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 1248377-65-2) exemplifies the intersection of synthetic utility and biomedical potential. Its adaptability to green chemistry principles, therapeutic relevance, and material science applications position it as a compound of enduring significance. By addressing frequently searched terms like "dihydroindene synthesis optimization" and "pharmacological uses of CAS 1248377-65-2", this overview bridges technical depth with contemporary research trends.

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